5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-[1-(4-propan-2-ylphenyl)propyl]thiophene-3-carboxamide
• InChI: InChI=1S/C19H25NOS/c1-5-17-11-16(12-22-17)19(21)20-18(6-2)15-9-7-14(8-10-15)13(3)4/h7-13,18H,5-6H2,1-4H3,(H,20,21)
• InChI Key: CKXTYSPIMHRQHW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CS1)C(=O)NC(CC)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C19H25NOS
• Molecular Weight: 315.5 g/mol

Description

5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide, also known as EIPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool. EIPPC is a synthetic cannabinoid that acts on the same receptors as delta-9-tetrahydrocannabinol (THC), the active ingredient in marijuana. However, EIPPC has a unique chemical structure that allows for more precise control in laboratory experiments.

Mechanism of Action

5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide acts on the same receptors as THC, but its unique chemical structure allows for more precise control over its effects. 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide binds to the CB1 and CB2 receptors in the endocannabinoid system, which are primarily located in the brain and immune system, respectively. By selectively activating or blocking these receptors, 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide can modulate various physiological processes.
Biochemical and Physiological Effects:
5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide has a wide range of biochemical and physiological effects, depending on the specific receptors it activates or blocks. Some of the potential effects of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide include pain relief, appetite suppression, and mood modulation. However, the exact effects of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide are still being studied, and much remains unknown about this compound.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide as a research tool is its unique chemical structure, which allows for more precise control over its effects. 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide can be used to selectively activate or block specific receptors in the endocannabinoid system, which can help researchers better understand the mechanisms underlying various physiological processes. However, there are also some limitations to using 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide in lab experiments. For example, the effects of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide may vary depending on the specific experimental conditions, and more research is needed to fully understand its potential as a research tool.

Future Directions

There are many potential future directions for research on 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide. Some possible areas of study include:
1. Exploring the potential therapeutic applications of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide, such as in the treatment of pain or mood disorders.
2. Investigating the effects of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide on specific physiological processes, such as inflammation or immune function.
3. Developing new synthetic cannabinoids based on the structure of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide, in order to create more precise research tools.
4. Studying the long-term effects of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide on the endocannabinoid system and other physiological processes.
5. Investigating the potential interactions between 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide and other drugs or compounds.

Scientific Research Applications

5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide has a wide range of potential applications in scientific research. One of the primary uses of 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide is as a research tool to study the endocannabinoid system. The endocannabinoid system is a complex network of receptors and signaling molecules that plays a critical role in regulating various physiological processes, including pain, appetite, and mood. 5-ethyl-N-[1-(4-isopropylphenyl)propyl]-3-thiophenecarboxamide can be used to selectively activate or block specific receptors in the endocannabinoid system, allowing researchers to better understand the mechanisms underlying these processes.